Cas no 945896-76-4 (6-chloro-N-(4-chlorobenzyl)pyrimidin-4-amine)

• Product Name: 6-chloro-N-(4-chlorobenzyl)pyrimidin-4-amine
• CAS No: 945896-76-4
• MF: C₁₁H₉Cl₂N₃
• MW: 254.115259885788
• CID: 5733700
• PubChem ID: 22309494
• Update Time: 2023-11-01

6-chloro-N-(4-chlorobenzyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 6-chloro-N-[(4-chlorophenyl)methyl]-
• 6-chloro-N-(4-chlorobenzyl)pyrimidin-4-amine
• AKOS005638582
• N-(4-chlorobenzyl)-N-(6-chloro-4-pyrimidinyl)amine
• starbld0042457
• 945896-76-4
• F1967-4519
• CS-0367387
• 6-Chloro-N-[(4-chlorophenyl)methyl]-4-pyrimidinamine
• 6-chloro-N-[(4-chlorophenyl)methyl]pyrimidin-4-amine
• DTXSID601218258
• STK880359

• Inchi： 1S/C11H9Cl2N3/c12-9-3-1-8(2-4-9)6-14-11-5-10(13)15-7-16-11/h1-5,7H,6H2,(H,14,15,16)
• InChI Key： GOVZDEXTIMDLQK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC1C=C(N=CN=1)Cl

Computed Properties

• Exact Mass: 253.0173527g/mol
• Monoisotopic Mass: 253.0173527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 408.9±35.0 °C at 760 mmHg
• Flash Point: 201.1±25.9 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• pka: 2.28±0.10(Predicted)

6-chloro-N-(4-chlorobenzyl)pyrimidin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylamines